N,N-diethyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

• IUPAC Name: N,N-diethyl-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H22N4O2S/c1-3-25(4-2)18(27)14-29-22-23-17-13-9-8-12-16(17)20-24-19(21(28)26(20)22)15-10-6-5-7-11-15/h5-13,19H,3-4,14H2,1-2H3
• InChI Key: CLTLTWVXJYNFMK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)C4=CC=CC=C4
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

N,N-diethyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C22H22N4O2S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A significant area of research for derivatives of N,N-diethyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide involves their anticancer properties. Several studies have demonstrated the cytotoxicity and anticancer activity of these compounds against various cancer cell lines. For instance, Kovalenko et al. (2012) found that certain derivatives were highly active against colon cancer, melanoma, and ovarian cancer cell lines, with GI50 values ranging from 0.25 to 13.50 μM (Kovalenko et al., 2012). Another study by Berest et al. (2011) showed selective anticancer activity against non-small cell lung and CNS cancer cell lines, particularly highlighting the efficacy of compound 4.10 (Berest et al., 2011).

Antimicrobial Properties

These compounds have also been explored for their antimicrobial properties. Baviskar et al. (2013) synthesized derivatives with potent in vitro antibacterial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli, as well as antifungal activity against species like Aspergillus niger and Candida albicans (Baviskar et al., 2013).

Pesticidal Activities

Research by Misra and Gupta (1982) on similar derivatives revealed significant antibacterial and insecticidal activities. These compounds exhibited potential as agents for controlling various pests (Misra & Gupta, 1982).

Pharmacological Potential

Faheem (2018) focused on the computational and pharmacological potential of related compounds, assessing their toxicity, tumor inhibition, and anti-inflammatory actions. This study provided insights into the broader therapeutic applications of these compounds (Faheem, 2018).

Antimalarial and COVID-19 Applications

Fahim and Ismael (2019, 2021) conducted studies on the reactivity and antimalarial activity of derivatives, also exploring their potential as COVID-19 drugs. These studies highlighted the versatility of these compounds in addressing various infectious diseases (Fahim & Ismael, 2019), (Fahim & Ismael, 2021).